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Compound of Interest

Compound Name: Isoapetalic acid

Cat. No.: B094809

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of isoapetalic acid and its structurally related
compounds, focusing on their biological activities and underlying mechanisms. The information
presented is intended to be an objective resource, supported by experimental data, to aid in
ongoing research and drug discovery efforts.

Chemical Structures and Properties

Isoapetalic acid and its related compounds, primarily found in the Calophyllum genus of
plants, are complex coumarins. These compounds share a common tetracyclic core structure.
Minor variations in stereochemistry and substituent groups on this core structure lead to a
diverse range of biological activities.

Table 1: Physicochemical Properties of Isoapetalic Acid and Related Compounds
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Molecular Weight (
Compound Name Molecular Formula Imol ) IUPAC Name
g/mo

3-(5-hydroxy-2,2,7,8-

tetramethyl-6-oxo-7,8-
Isoapetalic acid C22H2806 388.5 dihydropyranol[3,2-

g]chromen-10-

yl)hexanoic acid[1]

(3R)-3-[(7S,8R)-5-
hydroxy-2,2,7,8-
tetramethyl-6-oxo-7,8-

Apetalic acid C22H2806 388.5 )
dihydropyrano[3,2-
glchromen-10-
yllhexanoic acid

Inophyllum B Not available Not available Not available

Inophyllum P Not available Not available Not available

(10R,11S,12S)-10,11-
dihydro-12-hydroxy-
6,6,10,11-tetramethyl-
Calanolide A C22H2605 3704 4-propyl-2H,6H,12H-
benzo[1,2-b:3,4-
b":5,6-b"]tripyran-2-

one

Comparative Biological Activity: Focus on Anti-HIV
Potential

A significant body of research on this class of compounds has focused on their potential as
anti-HIV agents. The primary mechanism of action for the active compounds is the inhibition of
the HIV-1 reverse transcriptase (RT), an essential enzyme for viral replication. These
compounds are classified as non-nucleoside reverse transcriptase inhibitors (NNRTISs).

Table 2: Comparative Anti-HIV-1 Activity of Isoapetalic Acid and Related Compounds
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Compound Target Assay Type IC50 /| EC50 Result
) ) HIV-1 Reverse ] ) Devoid of

Isoapetalic acid ) Enzymatic Assay  Not applicable S o
Transcriptase inhibitory activity
HIV-1 Reverse _ _

Inophyllum B ) Enzymatic Assay 38 nM Active
Transcriptase

HIV-1 (in cell )
Cell-based Assay 1.4 uM Active

culture)
HIV-1 Reverse ] ]

Inophyllum P ) Enzymatic Assay 130 nM Active
Transcriptase

HIV-1 (in cell )
Cell-based Assay 1.6 uM Active

culture)

) HIV-1 (various )

Calanolide A ) Cell-based Assay 0.1-0.17 pM Active

strains)
Key Findings:

» Isoapetalic acid is inactive against HIV-1 reverse transcriptase. This is a critical

differentiating factor from its closely related analogs.

» Inophyllum B and P show potent inhibitory activity against both the isolated HIV-1 RT

enzyme and in cell-based assays, indicating their potential as anti-HIV agents.

o Calanolide A is another potent inhibitor of HIV-1 replication across various viral strains.

While isoapetalic acid itself lacks anti-HIV activity, the Calophyllum genus is a rich source of

other bioactive compounds. Research has shown that various extracts and isolated

compounds from this genus possess a broad spectrum of pharmacological properties,

including anti-proliferative, cytotoxic, anti-tumor, and antimicrobial effects. However, specific

quantitative data (e.g., IC50 values) for isoapetalic acid in these other biological assays are

not readily available in the current literature.
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Mechanism of Action: Non-Nucleoside Reverse
Transcriptase Inhibition

The active compounds from the Calophyllum genus, such as inophyllums and calanolides,

function as NNRTIs.

Signaling Pathway Diagram
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Mechanism of NNRTI Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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